Cas no 1565400-44-3 (4-(5-bromopyridin-3-yl)-2-methylbutanoic acid)

4-(5-Bromopyridin-3-yl)-2-methylbutanoic acid is a brominated pyridine derivative with a butanoic acid side chain, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromine substituent at the 5-position of the pyridine ring and a methyl group at the 2-position of the butanoic acid moiety—enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The carboxylic acid group further allows for derivatization into esters, amides, or other functionalized compounds. This compound is particularly valuable in medicinal chemistry for the development of targeted small-molecule therapeutics due to its balanced reactivity and potential for further modification.
4-(5-bromopyridin-3-yl)-2-methylbutanoic acid structure
1565400-44-3 structure
Product Name:4-(5-bromopyridin-3-yl)-2-methylbutanoic acid
CAS No:1565400-44-3
MF:C10H12BrNO2
MW:258.111782073975
CID:6110192
PubChem ID:104813707
Update Time:2025-06-28

4-(5-bromopyridin-3-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid
    • 1565400-44-3
    • EN300-1912756
    • Inchi: 1S/C10H12BrNO2/c1-7(10(13)14)2-3-8-4-9(11)6-12-5-8/h4-7H,2-3H2,1H3,(H,13,14)
    • InChI Key: JPUIMILMQQAKKP-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)CCC(C(=O)O)C

Computed Properties

  • Exact Mass: 257.00514g/mol
  • Monoisotopic Mass: 257.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2Ų

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Additional information on 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid

Introduction to 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid (CAS No. 1565400-44-3) and Its Applications in Modern Chemical Biology

The compound 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid (CAS No. 1565400-44-3) represents a significant advancement in the realm of chemical biology, particularly in the development of novel pharmaceuticals and agrochemicals. This molecule, characterized by its unique structural features, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug discovery. The presence of a 5-bromopyridine moiety and a methylbutanoic acid backbone provides a rich scaffold for further functionalization, making it an invaluable building block in medicinal chemistry.

Recent studies have highlighted the potential of 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid as a key intermediate in the synthesis of bioactive molecules. The bromine substituent on the pyridine ring enhances reactivity, allowing for diverse chemical transformations such as Suzuki-Miyaura cross-coupling, which is widely employed in the construction of complex organic frameworks. This reactivity has been leveraged in the development of small-molecule inhibitors targeting various biological pathways, including kinases and G protein-coupled receptors (GPCRs). For instance, derivatives of this compound have shown promise in preclinical studies as modulators of inflammatory responses, underscoring their therapeutic potential.

The methylbutanoic acid moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. This feature has been exploited in the development of prodrugs that undergo enzymatic cleavage to release active pharmaceutical ingredients (APIs) at target sites. Furthermore, the structural motif has been integrated into peptidomimetics designed to mimic natural bioactive peptides while avoiding their inherent limitations, such as poor bioavailability and rapid degradation. These peptidomimetics have demonstrated efficacy in models of neurological disorders and cancer, demonstrating the broad applicability of 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid.

In the context of agrochemical research, this compound has been utilized as a precursor in the synthesis of novel herbicides and fungicides. The bromopyridine scaffold is particularly useful in designing molecules that interact with specific enzymes involved in plant growth regulation. For example, modifications to this core structure have yielded compounds that inhibit acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. Such inhibitors have shown high selectivity for weeds while minimizing toxicity to crops, aligning with the growing demand for sustainable agricultural practices.

The synthetic utility of 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid extends beyond pharmaceuticals and agrochemicals. It has been employed in materials science, particularly in the development of organic semiconductors and luminescent materials. The bromine atom facilitates cross-coupling reactions that are essential for constructing conjugated polymers used in organic light-emitting diodes (OLEDs) and photovoltaic devices. These advancements highlight the compound's versatility and its role as a cornerstone material in next-generation technologies.

Advances in computational chemistry have further enhanced the understanding of 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid's reactivity and its interaction with biological targets. Molecular modeling studies have predicted binding modes for this compound with high accuracy, enabling rational drug design strategies. Additionally, high-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced potency and selectivity. These computational and experimental approaches collectively contribute to the efficient development of novel therapeutics based on this scaffold.

The environmental impact of using 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid has also been carefully evaluated. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles have been incorporated into its production process, ensuring compliance with regulatory standards while maintaining high yields and purity levels. This commitment to sustainability underscores the compound's role not only as a scientifically significant molecule but also as an environmentally responsible component in industrial applications.

Future research directions for 4-(5-bromopyridin-3-yl)-2-methylbutanoic acid include exploring its potential as a chiral building block for enantioselective synthesis. The integration of asymmetric catalysis into its synthetic pathways could lead to highly enantiopure derivatives with enhanced pharmacological activity. Furthermore, investigating its role in nanotechnology applications may uncover new possibilities for drug delivery systems and smart materials. As our understanding of molecular interactions continues to evolve, this compound is poised to remain at the forefront of chemical biology innovation.

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